Demethyl Propionitrile Isradipine
Demethyl Propionitrile Isradipine
Brand Name:
Vulcanchem
CAS No.:
88977-31-5
VCID:
VC21139746
InChI:
InChI=1S/C21H22N4O5/c1-11(2)29-21(27)17-13(4)23-12(3)16(20(26)28-10-6-9-22)18(17)14-7-5-8-15-19(14)25-30-24-15/h5,7-8,11,18,23H,6,10H2,1-4H3
SMILES:
CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=CC=CC3=NON=C32)C(=O)OCCC#N
Molecular Formula:
C21H22N4O5
Molecular Weight:
410.4 g/mol
Demethyl Propionitrile Isradipine
CAS No.: 88977-31-5
Cat. No.: VC21139746
Molecular Formula: C21H22N4O5
Molecular Weight: 410.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 88977-31-5 |
|---|---|
| Molecular Formula | C21H22N4O5 |
| Molecular Weight | 410.4 g/mol |
| IUPAC Name | 3-O-(2-cyanoethyl) 5-O-propan-2-yl 4-(2,1,3-benzoxadiazol-4-yl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate |
| Standard InChI | InChI=1S/C21H22N4O5/c1-11(2)29-21(27)17-13(4)23-12(3)16(20(26)28-10-6-9-22)18(17)14-7-5-8-15-19(14)25-30-24-15/h5,7-8,11,18,23H,6,10H2,1-4H3 |
| Standard InChI Key | KXPYQWROKBMFAG-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=CC=CC3=NON=C32)C(=O)OCCC#N |
| Canonical SMILES | CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=CC=CC3=NON=C32)C(=O)OCCC#N |
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